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Compound of Interest

Compound Name: 6-Amino-5-bromopicolinamide

Cat. No.: B11891875

Get Quote

Executive Summary
6-Amino-5-bromopicolinamide (CAS: 1227589-91-0 or related intermediates) represents a

privileged scaffold in medicinal chemistry. While it possesses modest intrinsic biological activity

as a fragment (IC50 typically in the high micromolar range), its value lies in its role as a Ligand

Efficiency (LE) hotspot.

It serves as the primary "hinge-binding" motif for several pan-Pim kinase inhibitors. The 6-

amino and amide groups form critical hydrogen bonds with the kinase hinge region (e.g.,

Glu121 in Pim-1), while the 5-bromo position acts as a synthetic handle for Suzuki-Miyaura

couplings to access the hydrophobic pocket, drastically improving potency.

Mechanism of Action: The "Hinge Binder"
To understand the activity difference between the parent 6-amino-5-bromopicolinamide and

its analogs, one must analyze the binding mode within the ATP-binding pocket of Pim kinases.

The Donor-Acceptor Motif: The pyridine nitrogen (acceptor) and the 6-amino group (donor)

form a bidentate H-bond interaction with the kinase hinge region.
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The 5-Position (Br/F/Cl): In the parent molecule, the Bromine atom provides weak

hydrophobic contact. In optimized analogs (e.g., PIM447), this is often replaced by Fluorine

to block metabolic oxidation while maintaining a small steric profile, or substituted with bulky

aryl groups to displace water and increase entropy-driven binding.

Pathway Diagram: Pim Kinase Signaling & Inhibition
The following diagram illustrates the downstream effects of inhibiting Pim kinases using

picolinamide-based scaffolds.
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Caption: Mechanism of Action. The picolinamide scaffold inhibits Pim-1, preventing the

phosphorylation of BAD and stabilization of c-Myc, thereby restoring apoptotic pathways in

cancer cells.

Comparative SAR Analysis
The following table contrasts the biological activity and physicochemical properties of the

parent scaffold against its key analogs.
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Table 1: Activity Profile of Picolinamide Analogs
Compound
Class

Structure
Feature

Primary Utility
Pim-1 IC50
(Approx.)[1]

Metabolic
Stability

Parent Scaffold

6-Amino-5-

bromopicolinami

de

Synthetic

Intermediate /

Fragment

> 10 µM
Low (Br is

reactive)

5-Fluoro Analog
6-Amino-5-

fluoro...
Core of PIM447

~1-5 µM

(Fragment)

High (Blocks

metabolism)

N-Substituted
6-Amino-N-

cyclohexyl...

Solubilizing

Group
< 100 nM Moderate

6-Aryl Coupled
6-Amino-5-(2,6-

difluorophenyl)...

Lead Compound

(PIM447)
< 1 nM High

5-Chloro Analog

6-Amino-5-

chloropicolinamid

e

Herbicide

Precursor
N/A (Agro active) High

Detailed Analysis of Modifications
5-Bromo vs. 5-Fluoro:

5-Bromo: The bromine atom is electronically withdrawing but sterically significant. It is

ideal for synthesis (Suzuki coupling) but less ideal for a final drug due to molecular weight

and potential toxicity (reactive metabolite formation).

5-Fluoro: Found in PIM447. The fluorine atom mimics hydrogen sterically but blocks

metabolic oxidation at the 5-position. It also lowers the pKa of the pyridine nitrogen, fine-

tuning the H-bond strength with the hinge.

Amide Modification (The "Solvent Front"):

The primary amide (-CONH2) of the parent molecule is often too polar and metabolically

labile.
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Analog Improvement: Substituting the amide nitrogen with a bulky group (e.g., N-

methylcyclohexyl in PIM447) directs the group towards the solvent interface, improving

solubility and cellular permeability without disrupting the hinge binding.

Experimental Protocols
To validate the activity of 6-Amino-5-bromopicolinamide derivatives, the following protocols

are industry standards.

Protocol A: In Vitro Pim-1 Kinase Assay (Radiometric)
Use this assay to determine the IC50 of the scaffold vs. analogs.

Reagents:

Recombinant human Pim-1 kinase.

Substrate: S6 peptide (AKRRRLSSLRA).

[gamma-33P]ATP.

Workflow:

Preparation: Dilute compounds (start at 100 µM for the bromo-fragment, 1 µM for optimized

analogs) in DMSO.

Master Mix: Prepare kinase buffer (20 mM MOPS pH 7.0, 100 µM EDTA, 0.01% Brij-35, 5%

Glycerol, 0.1% Beta-mercaptoethanol, 1 mg/mL BSA).

Reaction:

Add 5 µL compound solution to wells.

Add 10 µL enzyme solution (optimized concentration).

Initiate with 10 µL ATP/Substrate mix (final ATP at Km, ~10 µM).

Incubation: Incubate at Room Temperature for 40 minutes.
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Termination: Stop reaction by spotting 15 µL onto P81 phosphocellulose paper.

Wash: Wash filters 3x with 0.75% phosphoric acid.

Quantification: Read on a scintillation counter.

Protocol B: Suzuki-Miyaura Coupling (Scaffold
Optimization)
Use this to convert the 5-bromo scaffold into active 5-aryl analogs.

Reactants: 6-Amino-5-bromopicolinamide (1.0 eq), Aryl boronic acid (1.2 eq).

Catalyst: Pd(dppf)Cl2 (0.05 eq).

Base/Solvent: 2M Na2CO3 / Dioxane:Water (4:1).

Conditions: Heat at 90°C for 4 hours under N2 atmosphere.

Workup: Dilute with EtOAc, wash with brine, dry over MgSO4.

Purification: Flash chromatography (MeOH/DCM gradient).

Visualizing the Scaffold Evolution
The following diagram demonstrates how the weak 6-Amino-5-bromopicolinamide fragment

is transformed into a potent drug.
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Caption: Scaffold Evolution. The 5-bromo group acts as the critical synthetic entry point to

access high-potency chemical space.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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